Cas no 1339085-11-8 (2-(1-Methyl-1h-imidazol-2-yl)butanoic acid)

2-(1-Methyl-1H-imidazol-2-yl)butanoic acid is a heterocyclic carboxylic acid featuring an imidazole core substituted with a methyl group at the 1-position and a butanoic acid moiety at the 2-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The imidazole ring contributes to its ability to participate in hydrogen bonding and coordination chemistry, while the carboxylic acid group enhances solubility and reactivity for further derivatization. Its structural features make it a versatile intermediate for synthesizing compounds with potential applications in drug discovery and agrochemical development. The product is typically characterized by high purity and stability under standard storage conditions.
2-(1-Methyl-1h-imidazol-2-yl)butanoic acid structure
1339085-11-8 structure
Product Name:2-(1-Methyl-1h-imidazol-2-yl)butanoic acid
CAS No:1339085-11-8
MF:C8H12N2O2
MW:168.193081855774
CID:5701819
PubChem ID:44177306
Update Time:2025-06-07

2-(1-Methyl-1h-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-acetic acid, α-ethyl-1-methyl-
    • 2-(1-methyl-1H-imidazol-2-yl)butanoicacid
    • EN300-1138629
    • 1339085-11-8
    • 2-(1-methyl-1H-imidazol-2-yl)butanoic acid
    • AKOS013290926
    • 2-(1-Methyl-1h-imidazol-2-yl)butanoic acid
    • Inchi: 1S/C8H12N2O2/c1-3-6(8(11)12)7-9-4-5-10(7)2/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: UKGWDMARYUSDIH-UHFFFAOYSA-N
    • SMILES: C(C1=NC=CN1C)(CC)C(=O)O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 354.6±25.0 °C(Predicted)
  • pka: 3.58±0.17(Predicted)

2-(1-Methyl-1h-imidazol-2-yl)butanoic acid Pricemore >>

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